Cas no 5074-51-1 (1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo-)

• Product Name: 1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo-
• CAS No: 5074-51-1
• MF: C₂₆H₃₂N₄
• MW: 400.559085845947
• CID: 381246
• PubChem ID: 5258806
• Update Time: 2025-04-19

1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenebutanoicacid, 4-(carboxymethoxy)-b-methylene-g-oxo-
• 3-(1-benzylpiperidin-2-yl)-1-(2-propan-2-ylphenyl)-4,5-dihydro-2H-pyrrolo[2,3-c]pyrazole
• 5074-51-1
• DTXSID70422492

• Inchi： 1S/C26H32N4/c1-19(2)21-12-6-7-13-23(21)30-26-22(15-16-27-26)25(28-30)24-14-8-9-17-29(24)18-20-10-4-3-5-11-20/h3-7,10-13,19,24,27H,8-9,14-18H2,1-2H3
• InChI Key： ONYGGVACZCRYRM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1C1C2CCNC=2N(C2C=CC=CC=2C(C)C)N=1

Computed Properties

• Exact Mass: 400.26296
• Monoisotopic Mass: 400.262697
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9
• XLogP3: 5.6

Experimental Properties

• Density: 1.18
• Boiling Point: 531.6°C at 760 mmHg
• Flash Point: 275.3°C
• Refractive Index: 1.651
• PSA: 30.87